Cas no 51030-24-1 (9,10-Anthracenedione,1,2,8-trihydroxy-)
51030-24-1 structure
Product Name:9,10-Anthracenedione,1,2,8-trihydroxy-
CAS No:51030-24-1
MF:C14H8O5
MW:256.210324287415
CID:380008
PubChem ID:412282
Update Time:2025-04-19
9,10-Anthracenedione,1,2,8-trihydroxy- Chemical and Physical Properties
Names and Identifiers
-
- 9,10-Anthracenedione,1,2,8-trihydroxy-
- 1,2,8-trihydroxyanthracene-9,10-dione
- 1,2,8-TRIHYDROXYANTHRAQUINONE
- NSC-38627
- SCHEMBL6901176
- NSC38627
- DTXSID80328592
- 9, 1,2,8-trihydroxy-
- AKOS015963956
- CHEMBL425365
- 1,2,8-Trihydroxy-anthraquinone
- 51030-24-1
-
- Inchi: 1S/C14H8O5/c15-8-3-1-2-6-10(8)14(19)11-7(12(6)17)4-5-9(16)13(11)18/h1-5,15-16,18H
- InChI Key: BLUGLAWBGJZTRV-UHFFFAOYSA-N
- SMILES: O=C1C2C(=CC=CC=2C(C2C=CC(=C(C=21)O)O)=O)O
Computed Properties
- Exact Mass: 256.03714
- Monoisotopic Mass: 256.037
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 0
- Complexity: 407
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 94.8Ų
Experimental Properties
- Density: 1.659
- Boiling Point: 467.2°Cat760mmHg
- Flash Point: 250.5°C
- Refractive Index: 1.772
- PSA: 94.83
- LogP: 1.57880
9,10-Anthracenedione,1,2,8-trihydroxy- Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent